Cas no 309944-73-8 (5-Nitro-1-phenyl-1H-indazol-3-amine)

• Product Name: 5-Nitro-1-phenyl-1H-indazol-3-amine
• CAS No: 309944-73-8
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• MDL: MFCD02111866
• CID: 4712462
• Update Time: 2025-06-23

5-Nitro-1-phenyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1-phenyl-1H-indazol-3-amine
• 5-nitro-1-phenylindazol-3-amine
• MLS001202257
• INDGFGKXFJXUMW-UHFFFAOYSA-N
• HMS2857G22
• STK504040
• 5-nitro-1-phenyl-1H-indazol-3-ylamine
• SMR000565008
• R5554
• 5-Nitro-1-phenyl-1H-indazol-3-amine

• MDL： MFCD02111866
• Inchi： 1S/C13H10N4O2/c14-13-11-8-10(17(18)19)6-7-12(11)16(15-13)9-4-2-1-3-5-9/h1-8H,(H2,14,15)
• InChI Key： INDGFGKXFJXUMW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(N)=NN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.08
• Monoisotopic Mass: 254.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7

Additional information on 5-Nitro-1-phenyl-1H-indazol-3-amine

Introduction to 5-Nitro-1-phenyl-1H-indazol-3-amine (CAS No. 309944-73-8)

5-Nitro-1-phenyl-1H-indazol-3-amine, with the CAS number 309944-73-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 5-Nitro-1-phenyl-1H-indazol-3-amine makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 5-Nitro-1-phenyl-1H-indazol-3-amine features a nitro group (-NO₂) at the 5-position and a phenyl group at the 1-position of the indazole ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The nitro group is known to enhance the electrophilic character of the molecule, making it more reactive in various chemical reactions. The phenyl group, on the other hand, contributes to the lipophilicity and aromaticity of the compound, which are crucial for its biological activity.

In recent years, extensive research has been conducted to explore the potential applications of 5-Nitro-1-phenyl-1H-indazol-3-amine. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves inducing apoptosis (programmed cell death) and inhibiting cell proliferation. These findings have sparked interest in further investigating 5-Nitro-1-phenyl-1H-indazol-3-amine as a potential lead compound for cancer therapy.

Beyond its anticancer properties, 5-Nitro-1-phenyl-1H-indazol-3-amine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects and has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Nitro-1-phenyl-1H-indazol-3-amine have also been studied in detail. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preclinical studies have shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models.

In terms of synthetic methods, several routes have been developed for the preparation of 5-Nitro-1-phenyl-1H-indazol-3-amine. One common approach involves the condensation of 5-nitroindazole with benzaldehyde followed by reduction to form the amine derivative. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to produce this compound for clinical trials and commercial use.

The safety profile of 5-Nitro-1-phenyl-1H-indazol-3-amine is an important consideration in its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to assess its potential side effects and long-term safety. Results from these studies indicate that while some mild adverse effects may be observed at higher doses, overall, this compound is considered safe for further clinical evaluation.

In conclusion, 5-Nitro-1-phenyl-1H-indazol-3-amnine (CAS No. 309944--78) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.